N-[2-(3-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide

• IUPAC Name: (Z)-N-[2-(3-chlorophenyl)benzotriazol-5-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H15ClN4O/c22-16-7-4-8-18(13-16)26-24-19-11-10-17(14-20(19)25-26)23-21(27)12-9-15-5-2-1-3-6-15/h1-14H,(H,23,27)/b12-9-
• InChI Key: GOKMHTSYHGYMKG-XFXZXTDPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=CC3=NN(N=C3C=C2)C4=CC(=CC=C4)Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H15ClN4O
• Molecular Weight: 374.8 g/mol

Description

N-[2-(3-chlorophenyl)-2H-1,2,3-benzotriazol-5-yl]-3-phenylacrylamide is a chemical compound that has been widely used in scientific research for its unique properties and potential applications. This compound is commonly referred to as CPBA and is a member of the benzotriazole family of compounds. CPBA has been studied extensively for its potential use as a tool in biological and biochemical research due to its ability to interact with a variety of cellular targets.

Mechanism of Action

The mechanism of action of CPBA is not fully understood, but it is believed to interact with cellular targets through a variety of mechanisms. It has been shown to act as an inhibitor of certain enzymes, as well as a modulator of ion channels and receptors. CPBA has also been shown to have antioxidant properties, which may contribute to its biological effects.
Biochemical and Physiological Effects:
CPBA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including tyrosinase and acetylcholinesterase. CPBA has also been shown to modulate the activity of ion channels and receptors, including the GABA(A) receptor and the NMDA receptor. Additionally, CPBA has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPBA in scientific research is its ability to interact with a variety of cellular targets. This makes it a valuable tool for studying the mechanisms of various biological processes and for developing new drugs and therapies. However, one limitation of using CPBA is its complex synthesis process, which requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research involving CPBA. One area of interest is the development of new drugs and therapies based on CPBA's ability to interact with a variety of cellular targets. Additionally, further research is needed to fully understand the mechanisms of CPBA's biological effects and to identify new targets for its use in scientific research. Finally, there is potential for the development of new synthesis methods for CPBA that may make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of CPBA is a complex process that involves several steps and requires specialized equipment and expertise. The most common method for synthesizing CPBA involves the reaction of 3-chloroaniline with benzotriazole in the presence of a catalyst such as palladium on carbon. The resulting product is then reacted with phenylacrylamide to produce CPBA.

Scientific Research Applications

CPBA has been extensively studied for its potential use in scientific research. It has been shown to interact with a variety of cellular targets, including enzymes, receptors, and ion channels. This makes it a valuable tool for studying the mechanisms of various biological processes and for developing new drugs and therapies.